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Compound of Interest

Compound Name: Pigment Yellow 147

Cat. No.: B1581575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pigment Yellow 147 (C.I. 60645; CAS 4118-16-5) is a high-performance anthraquinone

pigment known for its excellent heat stability, lightfastness, and vibrant yellow hue.[1][2] These

properties make it a valuable colorant in a wide range of applications, including plastics, fibers,

and coatings.[1][2][3] In research and development, particularly in fields like drug delivery

systems, material science, and formulation chemistry, a thorough understanding of a pigment's

solubility in various organic solvents is critical. Solubility data informs solvent selection for

processing, purification, and the preparation of stable dispersions, and it is a key parameter in

predicting the pigment's behavior in a given matrix.

This technical guide provides a summary of the currently available solubility data for Pigment
Yellow 147 and presents a detailed experimental protocol for determining its solubility in

organic solvents.

Solubility Data for Pigment Yellow 147
Comprehensive quantitative solubility data for Pigment Yellow 147 in a wide array of organic

solvents is not readily available in published literature. The following table summarizes the

existing qualitative and limited quantitative data.
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Solvent Chemical Class Solubility
Quantitative Value
(at 23 °C)

N,N-

Dimethylformamide

(DMF)

Amide Very Soluble[4] Not Available

Methanol Alcohol Soluble[4] Not Available

Glacial Acetic Acid Carboxylic Acid Sparingly Soluble[4] Not Available

Chloroform Halogenated Alkane
Very Slightly

Soluble[4]
Not Available

Water Protic
Practically Insoluble[2]

[4]
< 10 µg/L[5]

Note: The qualitative descriptions are based on manufacturer technical data sheets and may

not represent standardized solubility testing.

The lack of specific quantitative data highlights the necessity for a standardized experimental

approach to determine the solubility of Pigment Yellow 147 in solvents relevant to specific

research or development applications.

Experimental Protocol for Quantitative Solubility
Determination
The following protocol is a comprehensive methodology for determining the quantitative

solubility of Pigment Yellow 147 in organic solvents. This protocol is based on established

principles of solubility testing for pigments and can be adapted for various laboratory settings.

Principle
A saturated solution of Pigment Yellow 147 is prepared in the target organic solvent at a

controlled temperature. The undissolved pigment is then separated from the saturated solution

by filtration. The concentration of the dissolved pigment in the clear filtrate is determined using

a suitable analytical method, such as gravimetric analysis or UV-Vis spectrophotometry.
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Materials and Equipment
Pigment Yellow 147 powder

Selected organic solvents (analytical grade)

Volumetric flasks

Erlenmeyer flasks with stoppers

Analytical balance (± 0.0001 g)

Constant temperature water bath or incubator

Magnetic stirrer and stir bars

Syringe filters (e.g., 0.2 µm PTFE)

Glass syringes

Pipettes

Oven or vacuum oven

UV-Vis spectrophotometer and cuvettes (for spectrophotometric method)

Experimental Procedure
Step 1: Preparation of a Saturated Solution

Accurately weigh an excess amount of Pigment Yellow 147 (e.g., 0.1 g) and transfer it to an

Erlenmeyer flask.

Add a known volume of the selected organic solvent (e.g., 20 mL) to the flask.

Stopper the flask and place it in a constant temperature bath set to the desired temperature

(e.g., 25 °C).
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Stir the mixture vigorously using a magnetic stirrer for a predetermined equilibration time

(e.g., 24 hours) to ensure the solution reaches saturation.

Step 2: Separation of Undissolved Pigment

After the equilibration period, allow the mixture to stand undisturbed in the constant

temperature bath for at least 2 hours to allow the excess solid to settle.

Carefully draw the supernatant (the clear, saturated solution) into a glass syringe.

Attach a syringe filter to the syringe and filter the solution into a clean, dry, pre-weighed

container (for the gravimetric method) or a volumetric flask (for the spectrophotometric

method). This step removes any remaining suspended particles.

Step 3: Quantification of Dissolved Pigment

Method A: Gravimetric Analysis

Accurately weigh the container with the clear filtrate.

Evaporate the solvent from the filtrate using a gentle stream of nitrogen or by placing it in an

oven at a temperature below the boiling point of the solvent and the decomposition

temperature of the pigment.

Once the solvent is completely evaporated, place the container in a vacuum oven at a

suitable temperature to remove any residual solvent until a constant weight is achieved.

Weigh the container with the dried pigment residue.

Calculate the solubility (S) in g/L using the following equation:

S (g/L) = (Weight of residue (g) / Volume of filtrate (L))

Method B: UV-Vis Spectrophotometry

Prepare a series of standard solutions of Pigment Yellow 147 of known concentrations in

the same solvent.
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Measure the absorbance of the standard solutions at the wavelength of maximum

absorbance (λmax) for Pigment Yellow 147.

Plot a calibration curve of absorbance versus concentration.

Dilute the filtered saturated solution with a known volume of the solvent to bring the

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted sample.

Determine the concentration of the diluted sample from the calibration curve and calculate

the concentration of the original saturated solution, accounting for the dilution factor.

Safety Precautions
Work in a well-ventilated area or a fume hood, especially when using volatile organic

solvents.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Consult the Safety Data Sheet (SDS) for Pigment Yellow 147 and all solvents used for

specific handling and disposal instructions.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental protocol for determining the

solubility of Pigment Yellow 147.
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Workflow for Determining Pigment Solubility
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Equilibrate at constant temperature with stirring (e.g., 24h)

Allow solids to settle

Filter supernatant through 0.2 µm filter

Choose Method

Collect known volume of filtrate in a pre-weighed container

Gravimetric

Prepare calibration curve

SpectrophotometricDilute filtrate to known volume

Spectrophotometric

Evaporate solvent
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Calculate solubility (g/L)
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Caption: Workflow for the quantitative determination of Pigment Yellow 147 solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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